Cas no 342416-99-3 (6-Chloro-4-o-tolyl-nicotinic acid)

• Product Name: 6-Chloro-4-o-tolyl-nicotinic acid
• CAS No: 342416-99-3
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 2187917
• PubChem ID: 12167317
• Update Time: 2025-04-21

6-Chloro-4-o-tolyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-o-tolyl-nicotinic acid
• 6-chloro-4-(o-tolyl)nicotinic acid
• 6-Chloro4-o-tolyl-nicotinic acid
• AKOS015964547
• 342416-99-3
• starbld0036313
• DB-124308
• QDEUNYZZOGPUEU-UHFFFAOYSA-N
• SCHEMBL7112402

• Inchi： 1S/C13H10ClNO2/c1-8-4-2-3-5-9(8)10-6-12(14)15-7-11(10)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： QDEUNYZZOGPUEU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 247.04000
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.40860